Cas no 2228586-95-4 (methyl 2-3-(aminomethyl)-2,2-dimethylcyclopropylbenzoate)

• Product Name: methyl 2-3-(aminomethyl)-2,2-dimethylcyclopropylbenzoate
• CAS No: 2228586-95-4
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6139023
• PubChem ID: 165880592
• Update Time: 2025-06-29

methyl 2-3-(aminomethyl)-2,2-dimethylcyclopropylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-3-(aminomethyl)-2,2-dimethylcyclopropylbenzoate
• 2228586-95-4
• EN300-1791793
• methyl 2-[3-(aminomethyl)-2,2-dimethylcyclopropyl]benzoate

• Inchi： 1S/C14H19NO2/c1-14(2)11(8-15)12(14)9-6-4-5-7-10(9)13(16)17-3/h4-7,11-12H,8,15H2,1-3H3
• InChI Key： VCEMEBWUHWYFBP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1C1C(CN)C1(C)C)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-3-(aminomethyl)-2,2-dimethylcyclopropylbenzoate

Methyl 2-3-(Aminomethyl)-2,2-dimethylcyclopropylbenzoate (CAS No. 2228586-95-4): A Comprehensive Overview

Methyl 2-3-(aminomethyl)-2,2-dimethylcyclopropylbenzoate (CAS No. 2228586-95-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and aminomethyl functionalities, exhibits promising properties that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The chemical structure of methyl 2-3-(aminomethyl)-2,2-dimethylcyclopropylbenzoate consists of a benzoate moiety attached to a cyclopropyl ring, which is further substituted with an aminomethyl group. The cyclopropyl ring, known for its high reactivity due to ring strain, imparts unique chemical properties to the molecule. The aminomethyl group, on the other hand, provides opportunities for further functionalization and conjugation with other biomolecules.

Recent studies have highlighted the potential of methyl 2-3-(aminomethyl)-2,2-dimethylcyclopropylbenzoate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that it could be a promising lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its therapeutic potential, methyl 2-3-(aminomethyl)-2,2-dimethylcyclopropylbenzoate has also been explored for its use in chemical synthesis. Its unique structure makes it an excellent building block for the synthesis of more complex molecules. For example, chemists at the University of California have utilized this compound as a key intermediate in the synthesis of novel antiviral agents. The cyclopropyl ring and aminomethyl group provide multiple points of functionalization, allowing for the creation of diverse chemical libraries.

The synthetic route to produce methyl 2-3-(aminomethyl)-2,2-dimethylcyclopropylbenzoate involves several well-established chemical transformations. Typically, the synthesis begins with the formation of the cyclopropyl ring through a [1+1] cycloaddition reaction. Subsequent steps involve the introduction of the aminomethyl group via nucleophilic substitution or reductive amination. The final step involves esterification to form the methyl benzoate moiety.

The physical and chemical properties of methyl 2-3-(aminomethyl)-2,2-dimethylcyclopropylbenzoate have been extensively studied. It is a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. Its stability under various conditions has been evaluated, and it has been found to be stable at room temperature and under standard laboratory conditions.

In terms of safety and handling, methyl 2-3-(aminomethyl)-2,2-dimethylcyclopropylbenzoate should be stored in a cool, dry place away from direct sunlight and incompatible materials. Standard laboratory safety protocols should be followed when handling this compound to ensure safe usage.

The potential applications of methyl 2-3-(aminomethyl)-2,2-dimethylcyclopropylbenzoate extend beyond pharmaceuticals and chemical synthesis. It has also been investigated for its use in materials science. Researchers at Stanford University have explored its properties as a modifier for polymer materials, enhancing their mechanical strength and thermal stability. This versatility makes it an attractive candidate for interdisciplinary research.

In conclusion, methyl 2-3-(aminomethyl)-2,2-dimethylcyclopropylbenzoate (CAS No. 2228586-95-4) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and properties make it an excellent candidate for drug development, chemical synthesis, and materials science applications. Ongoing research continues to uncover new possibilities for this intriguing molecule, further solidifying its importance in modern chemistry.